2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
353475-24-8
VCID:
VC0440533
InChI:
InChI=1S/C18H20F3N5OS/c1-11(22-9-6-10-25(2)3)14-15(18(19,20)21)24-26(16(14)27)17-23-12-7-4-5-8-13(12)28-17/h4-5,7-8,24H,6,9-10H2,1-3H3
SMILES:
CC(=NCCCN(C)C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F
Molecular Formula:
C18H20F3N5OS
Molecular Weight:
411.4g/mol
2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 353475-24-8
Main Products
VCID: VC0440533
Molecular Formula: C18H20F3N5OS
Molecular Weight: 411.4g/mol
CAS No. | 353475-24-8 |
---|---|
Product Name | 2-(1,3-Benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
Molecular Formula | C18H20F3N5OS |
Molecular Weight | 411.4g/mol |
IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[N-[3-(dimethylamino)propyl]-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
Standard InChI | InChI=1S/C18H20F3N5OS/c1-11(22-9-6-10-25(2)3)14-15(18(19,20)21)24-26(16(14)27)17-23-12-7-4-5-8-13(12)28-17/h4-5,7-8,24H,6,9-10H2,1-3H3 |
Standard InChIKey | JXORZARJTOFPTQ-UHFFFAOYSA-N |
SMILES | CC(=NCCCN(C)C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F |
Canonical SMILES | CC(=NCCCN(C)C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F |
PubChem Compound | 2864335 |
Last Modified | Nov 11 2021 |
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